Cas no 2287339-96-0 (tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• CAS No: 2287339-96-0
• MF: C₁₇H₂₃BrN₄O₂
• MW: 395.294122934341
• CID: 6012685
• PubChem ID: 165738368
• Update Time: 2025-06-11

tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate
• 2287339-96-0
• EN300-6750339

• Inchi： 1S/C17H23BrN4O2/c1-11-9-14-15(10-13(11)18)22(20-19-14)12-5-7-21(8-6-12)16(23)24-17(2,3)4/h9-10,12H,5-8H2,1-4H3
• InChI Key： AJIGZJXVPCANON-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(C1CCN(C(=O)OC(C)(C)C)CC1)N=N2

Computed Properties

• Exact Mass: 394.10044g/mol
• Monoisotopic Mass: 394.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287339-96-0)

The compound tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287339-96-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzotriazole and piperidine moieties, serves as a pivotal intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery and small molecule inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate has surged, driven by advancements in targeted therapy and precision medicine. The compound's bromo and methyl substituents enhance its reactivity, enabling its use in cross-coupling reactions, which are critical for constructing complex pharmacophores. This aligns with the growing trend of fragment-based drug design, where modular building blocks are essential for optimizing drug candidates.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers exceptional stability under various reaction conditions, making it a preferred choice for multi-step organic synthesis. Researchers frequently employ Boc-protected intermediates to streamline the production of heterocyclic compounds, which are prevalent in FDA-approved drugs. The compound's CAS No. 2287339-96-0 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research.

The benzotriazole core of this molecule is particularly noteworthy due to its role in bioisosteric replacements, a strategy widely adopted to improve the pharmacokinetic properties of drug candidates. This feature resonates with current discussions on AI-driven drug discovery, where computational tools predict the efficacy of bioisosteres in silico before laboratory validation. As such, tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate exemplifies the intersection of traditional synthetic chemistry and modern computational approaches.

Another area of interest is the compound's potential application in kinase inhibitor development. Kinases are a prominent target in oncology, and the piperidine scaffold in this intermediate is frequently found in kinase inhibitors like CDK4/6 and BTK inhibitors. This connection has spurred inquiries into its utility for cancer research, a topic frequently searched in PubMed and Google Scholar. The bromo substituent further allows for late-stage functionalization, a technique gaining traction in lead optimization workflows.

Quality control and analytical characterization of tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods align with the Good Laboratory Practice (GLP) standards, a recurring theme in pharmaceutical manufacturing forums.

In summary, tert-butyl 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)piperidine-1-carboxylate (CAS No. 2287339-96-0) represents a versatile and valuable intermediate in contemporary drug discovery. Its structural features cater to the evolving needs of medicinal chemists and pharmaceutical scientists, while its applications align with cutting-edge trends like AI-assisted molecular design and targeted cancer therapies. As research continues to advance, this compound is poised to remain a key player in the development of next-generation therapeutics.